Cas no 2228435-20-7 (4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228435-20-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6008416
• PubChem ID: 165857892
• Update Time: 2025-05-22

4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole
• 2228435-20-7
• 4-[(oxiran-2-yl)methyl]-3-(trifluoromethyl)-1H-pyrazole
• EN300-1955518

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6-4(2-11-12-6)1-5-3-13-5/h2,5H,1,3H2,(H,11,12)
• InChI Key： LCAIEDMAUNJJPY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC1CO1)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.2Ų

Additional information on 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole

4-(Oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole: A Comprehensive Overview

The compound 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole, identified by the CAS number 2228435-20-7, is a structurally unique organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of an oxiran-2-yl methyl group and a trifluoromethyl substituent introduces unique electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of stimuli-responsive polymers, where the oxirane (epoxide) group can undergo ring-opening reactions under specific conditions. This property enables the creation of materials with tunable mechanical and chemical properties, which are highly desirable in industries such as electronics and biomedical engineering.

In the realm of pharmacology, 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole has been investigated for its potential as a drug delivery agent. The trifluoromethyl group imparts lipophilicity, enhancing the compound's ability to cross biological membranes. This characteristic makes it a promising candidate for targeted drug delivery systems, particularly in cancer therapy where precise drug release is critical.

Moreover, the compound's electronic properties have been leveraged in the development of novel sensors. The pyrazole ring's conjugated system allows for efficient charge transport, while the oxirane group provides sensitivity to environmental changes such as pH and temperature. These attributes make it a valuable component in the design of sensors for detecting hazardous gases or monitoring physiological parameters.

The synthesis of 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for exploring stereochemical effects in biological systems.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 4-(oxiran-2-yl)methyl-3-(trifluoromethyl)-1H-pyrazole is a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in the development of next-generation materials and therapeutic agents.